Cas no 73544-84-0 (N-(3-Chlorophenyl)-2-nitrobenzamide)

• Product Name: N-(3-Chlorophenyl)-2-nitrobenzamide
• CAS No: 73544-84-0
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• MDL: MFCD00590299
• CID: 3054634
• PubChem ID: 720053
• Update Time: 2025-05-28

N-(3-Chlorophenyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-2-nitrobenzamide
• DTXSID201020386
• 73544-84-0
• Oprea1_075242
• SR-01000202837
• LS-07326
• MFCD00590299
• 2-nitro-n-(3-chlorophenyl)benzamide
• STK077579
• H33961
• Z28141016
• XANFSSUIZIYTAQ-UHFFFAOYSA-N
• SR-01000202837-1
• AKOS001304054
• CS-0315627
• Benzamide, N-(3-chlorophenyl)-2-nitro-
• ALBB-023341
• SCHEMBL5223456

• MDL： MFCD00590299
• Inchi： 1S/C13H9ClN2O3/c14-9-4-3-5-10(8-9)15-13(17)11-6-1-2-7-12(11)16(18)19/h1-8H,(H,15,17)
• InChI Key： XANFSSUIZIYTAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 276.0301698Da
• Monoisotopic Mass: 276.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Chlorophenyl)-2-nitrobenzamide

Comprehensive Overview of N-(3-Chlorophenyl)-2-nitrobenzamide (CAS No. 73544-84-0): Properties, Applications, and Research Insights

N-(3-Chlorophenyl)-2-nitrobenzamide (CAS No. 73544-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzamide derivative is characterized by a chlorophenyl group attached to a nitro-substituted benzamide core, which contributes to its diverse reactivity and potential applications. Researchers are increasingly exploring its role as a chemical intermediate in synthesizing bioactive molecules, particularly in the development of targeted therapies and crop protection agents.

The compound's molecular structure (C₁₃H₉ClN₂O₃) features a nitro group at the ortho position relative to the amide linkage, a configuration known to influence electronic properties and binding affinity. Recent studies highlight its utility in medicinal chemistry, where modifications of the chlorophenyl moiety have shown promise in modulating biological activity. This aligns with growing trends in structure-activity relationship (SAR) studies, a hot topic in drug discovery forums and AI-driven molecular design platforms.

From an industrial perspective, CAS 73544-84-0 is frequently discussed in patent literature for its role in creating high-value specialty chemicals. Its synthesis typically involves amide coupling reactions between 3-chloroaniline and 2-nitrobenzoic acid derivatives – a process optimized for scalability in recent years. Environmental considerations have also spurred interest in green chemistry approaches for producing such intermediates, reflecting broader market demands for sustainable synthesis methods.

Analytical characterization of this compound employs advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on purity assessment – a critical parameter given its use in sensitive applications. The nitro-aromatic component raises questions about photostability, a frequently searched topic in material science communities investigating degradation mechanisms. Computational chemistry studies utilizing DFT calculations have provided insights into its conformational preferences, addressing another common query about molecular geometry optimization.

Emerging applications in bioconjugation chemistry have expanded the relevance of N-(3-Chlorophenyl)-2-nitrobenzamide, particularly in developing proteolysis-targeting chimeras (PROTACs) – a cutting-edge therapeutic modality. This connection to targeted protein degradation research answers frequent searches about "small molecules in drug discovery" across academic databases. Safety data sheets emphasize standard handling protocols for organic intermediates, while regulatory databases confirm its status as a non-restricted research chemical when used appropriately.

The compound's structure-property relationships continue to inspire innovations in heterocyclic chemistry, with recent publications demonstrating its transformation into benzimidazole derivatives – a class of compounds trending in antimicrobial research. Patent analysis reveals growing IP activity around 73544-84-0 derivatives in Asia-Pacific markets, coinciding with increased searches for "specialty chemical suppliers" in these regions. Analytical method development for trace detection remains an active research area, particularly for quality control in pharmaceutical manufacturing workflows.

Future directions for CAS 73544-84-0 research may explore its potential in catalysis or as a building block for functional materials, addressing trending queries about "multi-purpose organic synthons." The compound exemplifies how nitroaromatic chemistry continues to enable discoveries across life sciences and material engineering – a testament to the enduring value of well-characterized chemical intermediates in modern research ecosystems.